N-phenyl-4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane-1-carboxamide

• IUPAC Name: N-phenyl-4-(thian-4-yl)-1,4-diazepane-1-carboxamide
• InChI: InChI=1S/C17H25N3OS/c21-17(18-15-5-2-1-3-6-15)20-10-4-9-19(11-12-20)16-7-13-22-14-8-16/h1-3,5-6,16H,4,7-14H2,(H,18,21)
• InChI Key: ZYURLQWRQBZIBK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)NC2=CC=CC=C2)C3CCSCC3
• Molecular Formula: C17H25N3OS
• Molecular Weight: 319.5 g/mol

Description

N-phenyl-4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane-1-carboxamide is a chemical compound with potential applications in scientific research. It is a diazepane derivative that has been synthesized using various methods.

Scientific Research Applications

Radioactive Labeling in Pharmacology

The compound has been explored as part of a sequence for CCK-A antagonist labeling . Specifically, a variant of this compound, N-(7-chloro-1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)thiophene-2-carboxamide-[14C-carboxy], was prepared in a multi-step sequence involving thiophene-2-carbonitrile-[cyano-14C] as a key intermediate. This method is significant in pharmacological research, particularly for tracing and studying the antagonist's interaction in biological systems (Saemian et al., 2012).

Synthesis of Heterocyclic Compounds

A study presented a three-component reaction involving derivatives of 4-substituted tetrahydro-pyrrolobenzodiazepines, showcasing the compound's utility in synthesizing heterocyclic compounds. The reaction, involving methyl propiolate and indole, results in substituted pyrroles, exemplifying the compound's role in creating diverse chemical structures (Voskressensky et al., 2014).

Anticancer Agent Development

In the quest for new anticancer agents, a series of novel 1-benzhydryl-4-(substituted phenylcarboxamide/carbothioamide)-1,4-diazepane derivatives were synthesized and evaluated. Among these, the compound showcased significant activity against the B-cell leukemic cell line, Reh, indicating its potential as a therapeutic agent (Teimoori et al., 2011).

Synthesis of Benzodiazepine Derivatives

The compound was also involved in the synthesis of novel benzodiazepine derivatives, indicating its versatility in medicinal chemistry. The synthesis route and the compounds' antimicrobial, analgesic, and anti-inflammatory activities were explored, signifying the compound's role in creating pharmaceutical agents (Bhat et al., 2014).